Cas no 77831-47-1 (Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-)

• Product Name: Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-
• CAS No: 77831-47-1
• MF: C₁₀H₁₁Cl₂N₃O₂
• MW: 276.119240045547
• CID: 579323
• PubChem ID: 135493715
• Update Time: 2025-04-19

Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,2,6-dichloro-N-[imino(methoxyamino)methyl]-
• N-[amino-(methoxyamino)methylidene]-2-(2,6-dichlorophenyl)acetamide
• AC1L7JTV
• N-methoxy-N'-(2,6-dichlorophenylacetyl)guanidine
• NSC351208
• NSC-351208
• 77831-47-1
• DTXSID10319837

• Inchi： 1S/C10H11Cl2N3O2/c1-17-15-10(13)14-9(16)5-6-7(11)3-2-4-8(6)12/h2-4H,5H2,1H3,(H3,13,14,15,16)
• InChI Key： UMDUBYFKDAYTJW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(N/C(=N/OC)/N)=O)Cl

Computed Properties

• Exact Mass: 275.02303
• Monoisotopic Mass: 275.0228320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 76.71
• LogP: 2.61940